Cas no 895426-94-5 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide)

• Product Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide
• CAS No: 895426-94-5
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 6403881
• PubChem ID: 16032486
• Update Time: 2025-10-29

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide
• HMS1904I12
• NCGC00136623-01
• F2515-2459
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide
• N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide
• AKOS002065614
• G856-7069
• CHEMBL1403566
• 895426-94-5

• Inchi： 1S/C22H25N3O2S/c1-15-10-11-18(27-2)19-20(15)28-22(24-19)25(14-16-7-6-12-23-13-16)21(26)17-8-4-3-5-9-17/h6-7,10-13,17H,3-5,8-9,14H2,1-2H3
• InChI Key： ZDARCXJXGPONFO-UHFFFAOYSA-N
• SMILES： S1C2C(C)=CC=C(C=2N=C1N(CC1C=NC=CC=1)C(C1CCCCC1)=O)OC

Computed Properties

• Exact Mass: 395.16674822g/mol
• Monoisotopic Mass: 395.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide

N-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)-N-(Pyridin-3-Yl)Methylcyclohexanecarboxamide: A Comprehensive Overview

The compound N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide, identified by the CAS number 895426-94-5, represents a sophisticated organic molecule with potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a pyridine moiety, and a cyclohexane carboxamide group. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The benzothiazole group, a key component of this compound, is known for its aromatic stability and ability to participate in various chemical reactions. The methoxy and methyl substituents on the benzothiazole ring further enhance its electronic properties, making it suitable for applications that require specific reactivity or selectivity. Similarly, the pyridine moiety introduces additional electron-withdrawing effects, which can influence the overall electronic distribution of the molecule.

One of the most intriguing aspects of this compound is its potential as a precursor for advanced materials. Researchers have explored the use of similar compounds in the development of high-performance polymers and organic electronics. The cyclohexane carboxamide group, with its flexible backbone and amide functionality, can serve as a versatile linker in polymer synthesis. This feature has been highlighted in recent studies focusing on the creation of biocompatible polymers for medical applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The benzothiazole ring is typically synthesized via cyclization reactions using appropriate thioamide precursors. Subsequent substitution reactions introduce the methoxy and methyl groups at specific positions on the ring. The pyridine moiety is then incorporated through nucleophilic aromatic substitution or other coupling techniques, depending on the desired regiochemistry.

Recent studies have also investigated the biological activity of this compound. Initial assays suggest that it may exhibit moderate inhibitory effects against certain enzymes, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These studies reveal that the molecule's conjugated system plays a critical role in determining its optical and electronic properties.

In conclusion, N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide stands as a prime example of how modern synthetic chemistry can yield complex molecules with diverse applications. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.